Cas no 851714-40-4 (N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide)
N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide Chemical and Physical Properties
Names and Identifiers
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- N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide
- F0617-0053
- N-[2-[3-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2,6-difluorobenzamide
- AKOS024587882
- N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide
- 851714-40-4
- N-(2-(3-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2,6-difluorobenzamide
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- Inchi: 1S/C25H19F4N3O2S/c26-15-8-9-20(19(29)12-15)31-23(33)14-35-22-13-32(21-7-2-1-4-16(21)22)11-10-30-25(34)24-17(27)5-3-6-18(24)28/h1-9,12-13H,10-11,14H2,(H,30,34)(H,31,33)
- InChI Key: ZAAFYQFTHDJSQM-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(=CC=1F)F)=O)C1=CN(CCNC(C2C(=CC=CC=2F)F)=O)C2C=CC=CC=21
Computed Properties
- Exact Mass: 501.11341068g/mol
- Monoisotopic Mass: 501.11341068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 88.4Ų
N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0617-0053-2μmol |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-5μmol |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-10μmol |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-20μmol |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-1mg |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-2mg |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-3mg |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-4mg |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-5mg |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0617-0053-10mg |
N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2,6-difluorobenzamide |
851714-40-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide
Comprehensive Analysis of N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide (CAS No. 851714-40-4)
The compound N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide (CAS No. 851714-40-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a difluorophenyl moiety and an indole core, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role in modulating specific biological pathways, given its unique sulfanyl and carbamoyl functional groups.
In recent years, the demand for fluorinated compounds like N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery toward small-molecule inhibitors and precision medicine. The compound's CAS No. 851714-40-4 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and receptor binding.
One of the most intriguing aspects of this compound is its structural resemblance to known indole derivatives, which are widely explored for their anti-inflammatory and neuroprotective properties. The presence of difluorobenzamide further enhances its potential as a scaffold for designing novel therapeutic agents. Recent publications have highlighted its utility in high-throughput screening assays, where it serves as a key intermediate in the synthesis of more complex molecules.
From a synthetic chemistry perspective, the preparation of N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide involves multi-step organic transformations, including amide coupling and thioether formation. These methods are critical for ensuring high purity and yield, which are essential for downstream applications. The compound's CAS No. 851714-40-4 is often referenced in patents and research papers, underscoring its industrial and academic significance.
As the scientific community continues to explore fluorinated indole derivatives, the role of N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide is expected to expand. Its compatibility with modern drug delivery systems and bioconjugation techniques makes it a versatile tool for researchers. Furthermore, its molecular weight and logP value are frequently analyzed to predict its pharmacokinetic behavior, a topic of great interest in medicinal chemistry forums.
In conclusion, N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2,6-difluorobenzamide (CAS No. 851714-40-4) represents a cutting-edge compound with broad applications in drug development and biochemical research. Its unique structural features and growing body of literature make it a focal point for innovation in targeted therapy and molecular design.
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